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Compound of Interest

Compound Name: PPQ-102

Cat. No.: B1684367

Application Notes and Protocols for PP-102
Topic: Preparation of PPQ-102 Stock Solution for
Cell Culture

Audience: Researchers, scientists, and drug development professionals.

Introduction

PPQ-102 is a potent and selective inhibitor of the Cystic Fibrosis Transmembrane Conductance
Regulator (CFTR) chloride channel, with an IC50 value of approximately 90 nM.[1][2][3][4][5] It
functions through a voltage-independent mechanism, stabilizing the closed state of the CFTR
channel.[3][5][6] Due to its high potency and specificity, PPQ-102 is a valuable tool for studying
CFTR-related physiological and pathophysiological processes, including cystic fibrosis and
certain secretory diarrheas.[3][5] In preclinical studies, it has been shown to reduce cyst size in
models of polycystic kidney disease.[1][5][6]

These application notes provide a detailed protocol for the preparation of PPQ-102 stock
solutions for use in cell culture experiments. Adherence to these guidelines is crucial for
ensuring the accuracy and reproducibility of experimental results.

Quantitative Data Summary

For ease of reference, the key quantitative data for PPQ-102 is summarized in the table below.
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Parameter Value Source(s)
Molecular Weight 438.48 g/mol [L1031[7]

In Vitro IC50 (CFTR) ~90 nM (1112114151171
Recommended Solvent Dimethyl sulfoxide (DMSO) (11041071
Solubility in DMSO Up to 50 mg/mL (114.03 mM) [1114]

-20°C for up to 3 years or 4°C
Storage of Powder
for up to 2 years

[1](7]

) -80°C for up to 2 years or
Storage of Stock Solution
-20°C for up to 1 year

[11(21[7]

Experimental Protocol: Preparation of PPQ-102

Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of PPQ-102 in DMSO.

Materials:

 PPQ-102 powder

e Anhydrous or high-purity Dimethyl sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

Procedure:

¢ Pre-weighing Preparation: Before opening, bring the vial of PPQ-102 powder to room

temperature to prevent condensation.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://file.medchemexpress.com/batch_PDF/HY-14179/PPQ-102-DataSheet-MedChemExpress.pdf
https://www.medkoo.com/products/6615
https://www.abmole.com/products/ppq-102.html
https://file.medchemexpress.com/batch_PDF/HY-14179/PPQ-102-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/PPQ-102.html
https://www.selleckchem.com/products/ppq-102.html
https://pubmed.ncbi.nlm.nih.gov/19785436/
https://www.abmole.com/products/ppq-102.html
https://file.medchemexpress.com/batch_PDF/HY-14179/PPQ-102-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/ppq-102.html
https://www.abmole.com/products/ppq-102.html
https://file.medchemexpress.com/batch_PDF/HY-14179/PPQ-102-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/ppq-102.html
https://file.medchemexpress.com/batch_PDF/HY-14179/PPQ-102-DataSheet-MedChemExpress.pdf
https://www.abmole.com/products/ppq-102.html
https://file.medchemexpress.com/batch_PDF/HY-14179/PPQ-102-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/PPQ-102.html
https://www.abmole.com/products/ppq-102.html
https://www.benchchem.com/product/b1684367?utm_src=pdf-body
https://www.benchchem.com/product/b1684367?utm_src=pdf-body
https://www.benchchem.com/product/b1684367?utm_src=pdf-body
https://www.benchchem.com/product/b1684367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Weighing: Carefully weigh out the desired amount of PPQ-102 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.438
mg of PPQ-102.

e Dissolution:

o Add the appropriate volume of DMSO to the PPQ-102 powder. To continue the example,
add 100 pL of DMSO to the 0.438 mg of PPQ-102.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming or
brief sonication may be required to fully dissolve the compound. Use fresh, high-purity
DMSO as moisture can reduce solubility.[4]

 Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be sterilized by filtering it through a 0.22 um syringe filter that is compatible with DMSO.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes
or cryovials. This will help to avoid repeated freeze-thaw cycles which can degrade the
compound.

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[1][2][7]

Working Solution Preparation:

To prepare a working solution, dilute the stock solution in your cell culture medium to the
desired final concentration immediately before use. For example, to prepare a 10 uM working
solution from a 10 mM stock, you would perform a 1:1000 dilution.

Visualizations
Signaling Pathway of PPQ-102 Action
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Caption: Mechanism of PPQ-102 inhibition of the CFTR chloride channel.

Experimental Workflow for PPQ-102 Stock Solution
Preparation
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Caption: Step-by-step workflow for preparing PPQ-102 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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